Cas no 13028-70-1 (1-Pentanaminium, N,N,N-triethyl-, bromide)

1-Pentanaminium, N,N,N-triethyl-, bromide structure
13028-70-1 structure
Product Name:1-Pentanaminium, N,N,N-triethyl-, bromide
CAS No:13028-70-1
MF:C11H26BrN
MW:252.234842777252
CID:1225530
PubChem ID:15919122
Update Time:2025-04-20

1-Pentanaminium, N,N,N-triethyl-, bromide Chemical and Physical Properties

Names and Identifiers

    • 1-Pentanaminium, N,N,N-triethyl-, bromide
    • triethyl(pentyl)azanium,bromide
    • N,N,N-Triethylpentan-1-aminium bromide
    • triethylpentyl ammonium bromide
    • DTXSID30579577
    • 13028-70-1
    • SCHEMBL5092670
    • DQAJUJUUKXGRBU-UHFFFAOYSA-M
    • Inchi: 1S/C11H26N.BrH/c1-5-9-10-11-12(6-2,7-3)8-4;/h5-11H2,1-4H3;1H/q+1;/p-1
    • InChI Key: DQAJUJUUKXGRBU-UHFFFAOYSA-M
    • SMILES: [Br-].[N+](CC)(CC)(CC)CCCCC

Computed Properties

  • Exact Mass: 224.9214
  • Monoisotopic Mass: 251.12486g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 86.9
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

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